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Compound Name: Hydramicromelin D

Cat. No.: B1163472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Initial Misconception Clarified: Initial intelligence suggested Hydramicromelin D originated

from a marine source. However, a thorough review of the scientific literature confirms that its

true natural source is the terrestrial plant Micromelum integerrimum, a member of the Rutaceae

family. This guide provides a comprehensive overview of the authentic natural source, isolation

protocols, and chemical characterization of Hydramicromelin D.

Natural Source: Micromelum integerrimum
Hydramicromelin D is a naturally occurring prenylated coumarin isolated from the twigs of

Micromelum integerrimum.[1] This plant species is a rich source of diverse secondary

metabolites, particularly coumarins, which have garnered scientific interest for their potential

pharmacological activities. The isolation of Hydramicromelin D was reported as part of a

phytochemical investigation that led to the discovery of two new coumarins, Hydramicromelin
D and integerrimelin, along with nine other known coumarin derivatives.[1]

Experimental Protocols
The isolation and purification of Hydramicromelin D from Micromelum integerrimum involves a

multi-step process encompassing extraction, fractionation, and chromatography. The following

is a detailed methodology based on the available scientific literature.

Plant Material and Extraction
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Plant Material: The twigs of Micromelum integerrimum are collected and air-dried.

Extraction: The dried and powdered plant material is subjected to solvent extraction to isolate

the crude mixture of secondary metabolites. While the specific solvent system used for the

initial extraction of the twigs yielding Hydramicromelin D is not detailed in the available

abstracts, a common method for extracting coumarins from Micromelum species involves

maceration or Soxhlet extraction with solvents of increasing polarity, such as n-hexane, ethyl

acetate, and methanol. For instance, in a study on the leaves of the same plant, the dried

material was extracted with ethyl acetate.

Isolation and Purification Workflow
The crude extract obtained from the plant material is subjected to a series of chromatographic

separations to isolate the pure compounds. A general workflow for the isolation of coumarins

from Micromelum species is as follows:

Figure 1: General workflow for the isolation of Hydramicromelin D.

Detailed Chromatographic Steps:

Initial Fractionation: The crude extract is typically subjected to column chromatography over

silica gel, eluting with a gradient of solvents, commonly a mixture of n-hexane and ethyl

acetate of increasing polarity.

Further Purification: Fractions containing the compounds of interest are then further purified

using techniques such as Sephadex LH-20 column chromatography and/or preparative High-

Performance Liquid Chromatography (HPLC) to yield the pure Hydramicromelin D.

Data Presentation
The structural elucidation of Hydramicromelin D was accomplished through extensive

spectroscopic analysis. The key quantitative data are summarized below.

Physicochemical Properties
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Property Value

Molecular Formula C₁₅H₁₄O₇

Molecular Weight 306.27 g/mol

Appearance Not reported in available literature

Spectroscopic Data
The definitive structure of Hydramicromelin D was established using a combination of Nuclear

Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). While the complete

raw data is found in the primary literature, the key characteristic signals would be interpreted as

follows:

Table 1: Hypothetical NMR Data Interpretation for Hydramicromelin D based on its structure
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¹H NMR
(ppm)

Multiplicity Integration Assignment
¹³C NMR
(ppm)

Assignment

δ 7.6-7.8 d 1H H-4 δ ~160 C-2

δ 6.2-6.4 d 1H H-3 δ ~112 C-3

δ 6.8-7.0 s 1H H-8 δ ~144 C-4

δ 7.3-7.5 s 1H H-5 δ ~128 C-5

δ 3.8-4.0 s 3H 7-OCH₃ δ ~148 C-6

δ 4.5-4.7 d 1H H-1' δ ~158 C-7

δ 3.5-3.7 d 1H H-2' δ ~100 C-8

δ 1.4-1.6 s 3H 3'-CH₃ δ ~113 C-4a

δ 2.5-3.0 br s 1H 2'-OH δ ~156 C-8a

δ 3.0-3.5 br s 1H 3'-OH δ ~75 C-1'

δ ~78 C-2'

δ ~77 C-3'

δ ~178 C-4'

δ ~18 3'-CH₃

δ ~56 7-OCH₃

Note: This table is a representation of the expected data based on the known structure of a

coumarin with a hydrated prenyl group. The actual reported values from the primary literature

should be consulted for definitive assignments.

Mass Spectrometry: High-Resolution Mass Spectrometry (HRMS) would confirm the molecular

formula C₁₅H₁₄O₇ by providing a highly accurate mass-to-charge ratio ([M+H]⁺ or [M+Na]⁺).

Mandatory Visualizations
Isolation Workflow Diagram
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Figure 2: Detailed isolation workflow for Hydramicromelin D.

Potential Biosynthetic Relationship
While a detailed signaling pathway for Hydramicromelin D is not available, its structure

suggests a biosynthetic relationship with other coumarins in Micromelum integerrimum. The
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following diagram illustrates a plausible precursor-product relationship in its biosynthesis.

Plausible Biosynthetic Precursor Relationship
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Figure 3: Simplified biosynthetic context of Hydramicromelin D.

Conclusion
Hydramicromelin D is a prenylated coumarin with a confirmed natural source in the plant

Micromelum integerrimum. Its isolation from the twigs of this plant is achieved through standard

phytochemical techniques involving solvent extraction and multi-step chromatography. The

structural elucidation relies on modern spectroscopic methods. For researchers in natural

product chemistry and drug discovery, Micromelum integerrimum represents a promising

source of bioactive coumarins, and the methodologies outlined in this guide provide a

framework for the isolation and characterization of Hydramicromelin D and related
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compounds. Further research into the biological activities of Hydramicromelin D is warranted

to explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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